Cas no 2098074-47-4 (3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098074-47-4
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5728133
• PubChem ID: 122239134
• Update Time: 2025-05-20

3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7464
• 2098074-47-4
• 3-ethyl-6-(4-fluorophenyl)-1H-pyrimidine-2,4-dione
• AKOS040812111
• 3-ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-ethyl-6-(4-fluorophenyl)-
• 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C12H11FN2O2/c1-2-15-11(16)7-10(14-12(15)17)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3,(H,14,17)
• InChI Key： VMTLAPFXVVSHML-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(N(C(N1)=O)CC)=O

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• pka: 9.18±0.40(Predicted)

Additional information on 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Briefing on 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098074-47-4)

The compound 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098074-47-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as a key intermediate in the development of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the fluorophenyl group and the tetrahydropyrimidine-dione core, contribute to its bioactivity and selectivity. Researchers have employed advanced synthetic methodologies, such as multi-component reactions and catalytic asymmetric synthesis, to optimize the yield and purity of this compound.

Pharmacological evaluations have demonstrated that 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits promising inhibitory activity against certain kinases and proteases, which are implicated in various disease states, including cancer and inflammatory disorders. In vitro and in vivo studies have shown that this compound can modulate key signaling pathways, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses. These findings suggest its potential as a lead compound for further drug development.

Moreover, recent computational studies, including molecular docking and dynamics simulations, have provided insights into the binding modes and interactions of this compound with its biological targets. These studies have identified critical amino acid residues and structural motifs that contribute to its high affinity and specificity, offering valuable guidance for the design of next-generation derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in the clinical translation of 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-Ethyl-6-(4-fluorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098074-47-4) represents a promising candidate for drug discovery, with demonstrated bioactivity and mechanistic insights. Continued research efforts are warranted to fully explore its therapeutic potential and overcome existing challenges. This briefing underscores the importance of interdisciplinary approaches in advancing the development of novel chemical entities for medical applications.